Cas no 69462-10-8 (2,2,4-trimethylpentanenitrile)

• Product Name: 2,2,4-trimethylpentanenitrile
• CAS No: 69462-10-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 391755
• PubChem ID: 549589
• Update Time: 2025-04-24

2,2,4-trimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2,2,4-trimethyl-
• 2,2,4-Trimethylpentanenitrile
• 2,2,4-Trimethyl-pentanonitril
• 2,2,4-Trimethyl-valeriansaeurenitril
• 2,4-Dimethyl-2-cyan-pentan
• AC1LC7WF
• AG-G-70389
• CTK1J1070
• SBB056488
• 2,2,4-Trimethylpentanenitrile #
• SCHEMBL672512
• FSKRSJMYNXGUBM-UHFFFAOYSA-N
• EN300-102669
• Z1255383252
• F8880-7197
• FT-0702278
• DTXSID60338518
• 69462-10-8
• AKOS009158858
• 2,2,4-trimethylpentanenitrile

• MDL： MFCD00101604
• Inchi： 1S/C8H15N/c1-7(2)5-8(3,4)6-9/h7H,5H2,1-4H3
• InChI Key： FSKRSJMYNXGUBM-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)CC(C)C

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2,2,4-trimethylpentanenitrile

Pentanenitrile, 2,2,4-trimethyl- (CAS No. 69462-10-8): Properties, Applications, and Market Insights

Pentanenitrile, 2,2,4-trimethyl- (CAS No. 69462-10-8) is a specialized organic compound belonging to the nitrile family. This chemical is widely recognized for its unique molecular structure and versatile applications across various industries. With the increasing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and specialty chemicals, 2,2,4-trimethylpentanenitrile has garnered significant attention from researchers and manufacturers alike.

The molecular formula of Pentanenitrile, 2,2,4-trimethyl- is C8H15N, featuring a branched-chain structure that contributes to its distinct chemical properties. This compound typically appears as a colorless to pale yellow liquid with a characteristic nitrile odor. Its physical and chemical properties make it particularly valuable in organic synthesis, where it serves as a crucial building block for more complex molecules.

In recent years, the applications of 2,2,4-trimethyl pentanenitrile have expanded significantly, particularly in the pharmaceutical sector. Researchers are exploring its potential as a precursor in the synthesis of various active pharmaceutical ingredients (APIs). The compound's unique structure allows for the creation of sterically hindered molecules, which are increasingly important in modern drug development. This aligns with current industry trends focusing on specialty chemicals for pharmaceutical intermediates.

The agrochemical industry has also shown growing interest in Pentanenitrile, 2,2,4-trimethyl- due to its potential in pesticide formulation. As the global agricultural sector seeks more efficient and environmentally friendly solutions, this compound's properties make it a candidate for developing next-generation crop protection products. This application is particularly relevant given current discussions about sustainable agriculture chemicals and green chemistry alternatives.

From a market perspective, the demand for 69462-10-8 has been steadily increasing, driven by its diverse applications. The compound is primarily manufactured by specialty chemical producers, with production concentrated in regions with strong pharmaceutical and agrochemical industries. Market analysts note that the global nitrile compounds market is expected to grow at a compound annual growth rate (CAGR) of 5-7% over the next decade, with branched-chain nitriles like 2,2,4-trimethylpentanenitrile representing a significant segment of this growth.

Quality control is paramount when working with Pentanenitrile, 2,2,4-trimethyl-. Reputable suppliers typically provide the compound with a purity of 98% or higher, with strict specifications for moisture content and impurities. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the compound's identity and purity. These quality assurance measures are critical for applications in sensitive industries like pharmaceuticals.

Storage and handling of 2,2,4-trimethylpentanenitrile require standard chemical safety precautions. While not classified as hazardous under normal conditions, it should be stored in tightly sealed containers away from strong oxidizers and heat sources. Proper ventilation should be maintained in areas where the compound is handled, and personal protective equipment (PPE) including gloves and safety glasses should be used. These precautions align with current industry best practices for safe chemical handling procedures.

Research into new applications for Pentanenitrile, 2,2,4-trimethyl- continues to expand. Recent studies have explored its potential in materials science, particularly as a precursor for specialty polymers with unique thermal and mechanical properties. Other investigations focus on its use in organic light-emitting diodes (OLEDs) and other electronic applications. These developments reflect the broader trend of multifunctional chemical intermediates in advanced technologies.

Environmental considerations are increasingly important in the chemical industry, and 69462-10-8 is no exception. Manufacturers are developing more sustainable production methods for this compound, including catalytic processes that reduce energy consumption and waste generation. The compound's biodegradability profile and environmental fate are also subjects of ongoing research, responding to growing concerns about green chemistry principles and environmental impact assessments.

For researchers and industry professionals seeking information about Pentanenitrile, 2,2,4-trimethyl-, several key resources are available. Technical data sheets from reputable suppliers provide essential physical and chemical property data. Scientific literature contains numerous references to the compound's synthesis and applications, particularly in patents related to pharmaceutical and agrochemical innovations. These resources are valuable for those exploring specialty nitrile compounds and their potential uses.

Looking ahead, the future of 2,2,4-trimethyl pentanenitrile appears promising. As industries continue to demand more sophisticated chemical intermediates, compounds with tailored properties like this nitrile will likely see increased utilization. Ongoing research into its applications, coupled with advancements in production technology, suggests that Pentanenitrile, 2,2,4-trimethyl- will remain an important player in the specialty chemicals market for years to come.